Cas no 1803716-94-0 (4,5-Dibromo-2-fluorophenylacetonitrile)

4,5-Dibromo-2-fluorophenylacetonitrile structure
1803716-94-0 structure
Product Name:4,5-Dibromo-2-fluorophenylacetonitrile
CAS No:1803716-94-0
MF:C8H4Br2FN
MW:292.930463790894
CID:4705574
Update Time:2023-08-15

4,5-Dibromo-2-fluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dibromo-2-fluorophenylacetonitrile
    • Inchi: 1S/C8H4Br2FN/c9-6-3-5(1-2-12)8(11)4-7(6)10/h3-4H,1H2
    • InChI Key: BEIBZGMOGZKLMA-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(CC#N)=C1)F)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 201
  • Topological Polar Surface Area: 23.8
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